10.1039/C2AN35752F | A turn-on and reversible fluorescence sensor for zinc ion†

A turn-on and reversible fluorescence sensor for zinc ion†

Analyst Pub Date: 2012-07-24 DOI: 10.1039/C2AN35752F

Abstract

A simple Schiff base type fluorescent receptor 1 was prepared and evaluated for its fluorescence response to heavy metal ions. Receptor 1 exhibits an “off-on-type” mode with high selectivity in the presence of Zn²⁺ ion. The addition of EDTA quenches the fluorescence of receptor 1–Zn²⁺ complex, making receptor 1 a reversible chemosensor. The selectivity of 1 for Zn²⁺ is the consequence of combined effects of CHEF, C [double bond, length as m-dash] N isomerization and inhibition of ESIPT.

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